![molecular formula C12H10N2O B2840022 (2-Amino-phenyl)-pyridin-4-yl-methanone CAS No. 91973-39-6](/img/structure/B2840022.png)
(2-Amino-phenyl)-pyridin-4-yl-methanone
Overview
Description
“(2-Amino-phenyl)-pyridin-4-yl-methanone” is a chemical compound with the molecular formula C12H10N2O . It has a molecular weight of 198.22 . The compound appears as a yellow solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H10N2O/c13-11-4-2-1-3-10(11)12(15)9-5-7-14-8-6-9/h1-8H,13H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a yellow solid . Its molecular formula is C12H10N2O , and it has a molecular weight of 198.22 .Scientific Research Applications
Spectroscopic Properties and Theoretical Studies
The electronic absorption, excitation, and fluorescence properties of related compounds have been extensively studied, revealing insights into their spectroscopic behaviors in different solvents. Quantum chemistry calculations, including DFT and TD-DFT methods, have been employed to understand these properties further, highlighting the compounds' potential in developing new materials with specific optical properties (Al-Ansari, 2016).
Antimicrobial Activity
Some derivatives of "(2-Amino-phenyl)-pyridin-4-yl-methanone" have been synthesized and shown to possess significant antimicrobial activity. This suggests their potential application in developing new antimicrobial agents, which could be beneficial in addressing the challenge of antibiotic resistance (Kumar et al., 2012).
Metal-free Reduction of Nitro Aromatic Compounds
"(2-Pyridyl)phenyl methanol," a compound closely related to "this compound," has been reported to act as a hydrogen donor in the metal-free reduction of nitro aromatic and heteroaromatic compounds. This process is crucial for the synthesis of various organic compounds, demonstrating the utility of such derivatives in organic synthesis and industrial applications (Giomi et al., 2011).
Anti-Tumor Agents
Derivatives of "this compound" have been explored for their anti-tumor properties. These studies have led to the discovery of compounds with selective cytotoxicity against tumor cells, opening avenues for the development of new cancer therapeutics (Hayakawa et al., 2004).
Organotin(IV) Complexes and Their Biological Screening
Organotin(IV) complexes derived from related compounds have been synthesized and characterized, demonstrating significant antibacterial activities. These complexes could serve as potential drug candidates, showcasing the role of such derivatives in medicinal chemistry (Singh et al., 2016).
Mechanism of Action
Target of Action
The primary targets of (2-Aminophenyl)(pyridin-4-yl)methanone are protein kinases . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). This process is crucial in regulating a wide variety of cellular functions, including cell division, metabolism, and signal transduction .
Mode of Action
(2-Aminophenyl)(pyridin-4-yl)methanone interacts with its protein kinase targets by binding to their active sites . This interaction can inhibit the kinase’s activity, preventing the phosphorylation of other proteins and thus altering cellular functions . The compound’s efficacy as a kinase inhibitor is influenced by its planar structure .
Biochemical Pathways
The inhibition of protein kinases by (2-Aminophenyl)(pyridin-4-yl)methanone affects multiple biochemical pathways. For instance, it can impact the cell cycle regulation by inhibiting Cdc-like kinase 1 (CLK1) and Dual-specificity tyrosine-regulated kinase 1A (DYRK1A) . These kinases play critical roles in cell division and differentiation, so their inhibition can lead to changes in these processes .
Pharmacokinetics
Its molecular weight of 19822 g/mol suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .
Result of Action
The inhibition of protein kinases by (2-Aminophenyl)(pyridin-4-yl)methanone can lead to various molecular and cellular effects. For example, it can alter cell division and differentiation due to its impact on CLK1 and DYRK1A . Additionally, the compound’s planar structure is crucial for maintaining its inhibitory potency .
properties
IUPAC Name |
(2-aminophenyl)-pyridin-4-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c13-11-4-2-1-3-10(11)12(15)9-5-7-14-8-6-9/h1-8H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOPYXHGIWARXCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=NC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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